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Compound of Interest

Compound Name: 2-tert-Butylcyclohexanol

Cat. No.: B1585498 Get Quote

Proper management and disposal of 2-tert-Butylcyclohexanol are critical for ensuring

laboratory safety, protecting environmental health, and maintaining regulatory compliance. This

compound, while not acutely toxic, is classified as a combustible solid that causes serious eye

irritation and is harmful to aquatic life.[1] Therefore, it must be treated as hazardous waste and

must not be disposed of in regular trash or down the drain.[2]

Adherence to the following procedures will provide a clear, safe, and compliant pathway for the

disposal of 2-tert-Butylcyclohexanol waste generated in a laboratory setting.

Immediate Safety and Hazard Information
Before handling, it is essential to be aware of the primary hazards associated with 2-tert-
Butylcyclohexanol. Personnel should always wear appropriate Personal Protective

Equipment (PPE), including safety glasses or goggles, chemical-resistant gloves, and a lab

coat. All handling and preparation for disposal should occur in a well-ventilated area or within a

chemical fume hood.

Key Hazards:

Eye Irritant: Causes serious eye irritation (H319).

Environmental Hazard: Harmful to aquatic life (H402).

Combustibility: Classified as a combustible solid.[1]
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Quantitative Data for Waste Characterization
The following table summarizes key physical, chemical, and toxicological data for 2-tert-
Butylcyclohexanol and its close isomer, which is valuable for its proper classification as a

hazardous waste stream.

Property Value Reference Compound

Molecular Formula C₁₀H₂₀O 2-tert-Butylcyclohexanol

Appearance
White crystalline flakes or solid

powder
2-tert-Butylcyclohexanol[3]

Flash Point 79 °C (174.2 °F) - closed cup 2-tert-Butylcyclohexanol[1]

Storage Class 11 - Combustible Solids 2-tert-Butylcyclohexanol[1]

Oral Toxicity (LD50) 4,200 mg/kg (Rat)
4-tert-Butylcyclohexanol

(isomer)

Aquatic Toxicity (EC50)
46 mg/l - 48 h (Daphnia

magna)

4-tert-Butylcyclohexanol

(isomer)

Experimental Protocol for Waste Segregation and
Disposal
This protocol provides step-by-step guidance for the safe handling and disposal of 2-tert-
Butylcyclohexanol waste.

1. Waste Identification and Collection

Designate a Waste Stream: 2-tert-Butylcyclohexanol should be disposed of as a non-

halogenated solid organic hazardous waste.

Initial Collection: Designate a specific, compatible, and clearly labeled container for the

collection of 2-tert-Butylcyclohexanol waste. The original product container is often a

suitable choice.[4]
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Segregation at Source: Do not mix this waste with other waste streams, particularly

incompatible materials such as strong oxidizing agents.[5] Keep solid and liquid waste

separate.[6]

2. Containerization and Labeling

Container Requirements: The waste container must be in good condition, leak-proof, and

made of a material compatible with the chemical.[4][6] Ensure the lid can be sealed tightly.[7]

The container should not be filled beyond 90% of its capacity.[8]

Labeling: As soon as waste is added, the container must be labeled with a "Hazardous

Waste" tag.[9] The label must include:

The full chemical name: "2-tert-Butylcyclohexanol". Abbreviations or chemical formulas

are not permitted.[2][9]

An accurate accumulation start date.[7]

The name and contact information of the principal investigator or laboratory manager.[9]

The specific hazard characteristics (e.g., "Combustible," "Irritant").[9]

3. Storage in the Laboratory

Satellite Accumulation Area (SAA): Store the sealed waste container in a designated SAA

within the laboratory, close to the point of generation.[2]

Secondary Containment: The SAA must have secondary containment, such as a spill tray, to

contain any potential leaks.[6]

Closure: Keep the waste container closed at all times except when adding waste.[10][11]

Evaporation is not an acceptable method of disposal.[4]

4. Disposal of Contaminated Materials and Empty Containers

Contaminated Debris: Any materials significantly contaminated with 2-tert-
Butylcyclohexanol, such as absorbent pads from a spill cleanup, gloves, or glassware,

must be disposed of as solid hazardous waste in the same designated container.[4]
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Empty Containers: An empty container that held 2-tert-Butylcyclohexanol must be triple-

rinsed with a suitable solvent (e.g., ethanol or acetone).[11]

The resulting rinsate must be collected and disposed of as liquid hazardous waste.[2][11]

After triple-rinsing and allowing it to air dry, deface or remove the original label. The

container can then be disposed of as regular trash.[4][11]

5. Arranging for Final Disposal

Schedule Pickup: Once the waste container is full or has been stored for the maximum

allowable time per institutional or local regulations (e.g., 90 days), arrange for its disposal.[2]

Contact EHS: Submit a hazardous waste pickup request through your institution's

Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal

contractor.[9][10] Do not transport hazardous waste outside of the laboratory yourself.[4]

Disposal Process Workflow
The following diagram illustrates the decision-making process for the proper disposal of 2-tert-
Butylcyclohexanol and related materials in a laboratory setting.
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Caption: Disposal workflow for 2-tert-Butylcyclohexanol waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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